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Compound of Interest

Compound Name: Docosyl methane sulfonate

Cat. No.: B15550444

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Docosyl methane sulfonate, also known as behenyl methanesulfonate, is a long-chain alkyl

ester of methanesulfonic acid. As a lipophilic compound, its physicochemical properties are of

significant interest in various fields, including pharmaceutical sciences for drug delivery

applications and in the chemical industry as a specialty surfactant or intermediate. This

technical guide provides a comprehensive overview of the known and estimated

physicochemical properties of Docosyl methane sulfonate, alongside detailed experimental

protocols for its synthesis and characterization.

Core Physicochemical Data
Quantitative data for Docosyl methane sulfonate is not extensively reported in publicly

available literature. The following tables summarize the available data and provide estimated

values based on trends observed in homologous short-chain alkyl methanesulfonates.

Table 1: General Properties of Docosyl Methane Sulfonate
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Property Value Source

CAS Number 123253-22-5 [1][2]

Molecular Formula C₂₃H₄₈O₃S [1]

Molecular Weight 404.69 g/mol [1]

IUPAC Name Docosyl methanesulfonate

Synonyms Behenyl methanesulfonate

Table 2: Estimated Physicochemical Properties of Docosyl Methane Sulfonate

Property Estimated Value Basis for Estimation

Melting Point (°C) 65 - 75

Increasing trend with alkyl

chain length (Methyl: 20°C,

Dodecyl: solid at RT).

Docosanol (C22 alcohol) melts

at 70-73°C.

Boiling Point (°C) > 400 (at 760 mmHg)

Significant increase with alkyl

chain length. Likely to

decompose before boiling at

atmospheric pressure.

Solubility

Insoluble in water. Soluble in

non-polar organic solvents

(e.g., hexane, chloroform).

Long alkyl chain imparts high

lipophilicity. Shorter-chain alkyl

methanesulfonates show

decreasing water solubility with

increasing chain length.

Density (g/cm³) ~0.9

Expected to be slightly less

dense than water, similar to

other long-chain alkanes and

esters.
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The following sections detail generalized experimental methodologies for the synthesis and

characterization of Docosyl methane sulfonate, adapted from standard procedures for alkyl

methanesulfonates.

Synthesis of Docosyl Methane Sulfonate
A common method for the synthesis of alkyl methanesulfonates is the reaction of the

corresponding alcohol with methanesulfonyl chloride in the presence of a base.

Materials:

Docosanol (Behenyl alcohol)

Methanesulfonyl chloride

Triethylamine (or other suitable base)

Dichloromethane (or other suitable anhydrous solvent)

Anhydrous magnesium sulfate

Saturated sodium bicarbonate solution

Brine

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

docosanol in anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Add triethylamine to the solution, followed by the dropwise addition of methanesulfonyl

chloride.

Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature,

stirring for an additional 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

Separate the organic layer and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude Docosyl methane sulfonate by recrystallization or column

chromatography.

Characterization of Docosyl Methane Sulfonate
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Docosyl methane
sulfonate.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

methanesulfonyl group (a singlet around 3.0 ppm), the methylene group attached to the

sulfonate oxygen (a triplet around 4.2 ppm), and the long alkyl chain (a series of multiplets

between 0.8 and 1.7 ppm).

¹³C NMR: The carbon NMR spectrum will show a signal for the methyl carbon of the

methanesulfonyl group (around 37 ppm), the carbon of the methylene group attached to the

sulfonate oxygen (around 70 ppm), and a series of signals for the carbons of the docosyl

chain.

2. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight and fragmentation pattern of

Docosyl methane sulfonate.

Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Electrospray Ionization-

Mass Spectrometry (ESI-MS) can be employed.

Expected Fragmentation: The mass spectrum will likely show the molecular ion peak [M]+ or

[M+H]+, along with characteristic fragment ions corresponding to the loss of the

methanesulfonyl group and fragmentation along the alkyl chain.
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3. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can identify the functional groups present in the molecule.

Expected Peaks:

Strong, asymmetric and symmetric S=O stretching vibrations around 1350 cm⁻¹ and 1175

cm⁻¹, respectively.

C-H stretching vibrations of the alkyl chain around 2850-2960 cm⁻¹.

S-O-C stretching vibration around 900-1000 cm⁻¹.

Logical Workflow Visualization
The following diagram illustrates a general workflow for the synthesis and characterization of

Docosyl methane sulfonate.
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Caption: General workflow for the synthesis and characterization of Docosyl methane
sulfonate.

This technical guide provides a foundational understanding of the physicochemical properties

of Docosyl methane sulfonate for researchers and professionals in drug development and

chemical sciences. The provided experimental protocols offer a starting point for the synthesis

and characterization of this long-chain alkyl methanesulfonate. Further experimental validation

is recommended to determine the precise physicochemical parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

